2-fluoro-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide

• IUPAC Name: 2-fluoro-N-[2-(4-pyridin-4-ylpyrazol-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H15FN4O2S/c17-15-3-1-2-4-16(15)24(22,23)20-9-10-21-12-14(11-19-21)13-5-7-18-8-6-13/h1-8,11-12,20H,9-10H2
• InChI Key: JBNHADKDQYNNKB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)F)S(=O)(=O)NCCN2C=C(C=N2)C3=CC=NC=C3
• Molecular Formula: C16H15FN4O2S
• Molecular Weight: 346.4 g/mol
• CAS No.: 2034507-48-5

Description

2-fluoro-N-{2-[4-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide is a useful research compound. Its molecular formula is C16H15FN4O2S and its molecular weight is 346.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Application in Medicinal Chemistry

• Synthesis of Pyrazoline Derivatives : A study focused on synthesizing polymethoxylated-pyrazoline benzene sulfonamides, investigating their cytotoxic activities on tumor and non-tumor cell lines, and inhibitory effects on carbonic anhydrase isoenzymes. These compounds showed significant carbonic anhydrase inhibitory activity and potential for further investigation as lead molecules (Kucukoglu et al., 2016).

• Antimicrobial and Antitubercular Agents : Another research synthesized benzene sulfonamide pyrazole oxadiazole derivatives, evaluating their antimicrobial and antitubercular activities. Molecular docking studies suggested their potential as antitubercular agents (Shingare et al., 2022).

Chemical Analysis and Sensing Applications

• Fluorescent Probe Design : A study developed a reaction-based fluorescent probe using a sulfonamide group for discrimination of thiophenols over aliphatic thiols. This probe demonstrated high selectivity and sensitivity, with applications in environmental and biological sciences (Wang et al., 2012).

Synthesis Methodologies

• Methodology for Removal of Sulfone Moiety : Research demonstrated a mild methodology for removing the synthetically useful sulfone moiety from compounds using stannyl radical-mediated cleavage, which is relevant for creating certain fluoroalkanoates (Wnuk et al., 1996).

• Parallel Medicinal Chemistry Protocol : A study developed a 3-step parallel medicinal chemistry protocol for synthesizing pyrazole-4-sulfonamides, demonstrating the utility of a sulfur-functionalized aminoacrolein derivative in synthesizing heterocyclic sulfonyl fluorides and sulfonamides (Tucker et al., 2015).

Biomedical Applications

• Potential COX-2 Inhibitors : A study utilized 4,5-diaryl-1H-pyrazole-3-ol as a template to synthesize compounds as potential COX-2 inhibitors, showing good selectivity for the COX-2 enzyme (Patel et al., 2004).

• Wound Healing Applications : Research developed biodegradable poly(lactic acid) nanofibrous dressing mats loaded with a newly synthesized sulfonamide analog for wound healing. The analog exhibited superior antibacterial and anti-inflammatory characteristics (Elsayed et al., 2020).